Cas no 495382-37-1 (ethyl 2-2-(pyrazine-2-amido)-1,3-thiazol-4-ylacetate)

• Product Name: ethyl 2-2-(pyrazine-2-amido)-1,3-thiazol-4-ylacetate
• CAS No: 495382-37-1
• MF: C₁₂H₁₂N₄O₃S
• MW: 292.313680648804
• CID: 3314416
• PubChem ID: 17349863
• Update Time: 2025-04-21

ethyl 2-2-(pyrazine-2-amido)-1,3-thiazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• 4-THIAZOLEACETIC ACID, 2-[(PYRAZINYLCARBONYL)AMINO]-, ETHYL ESTER
• ethyl 2-2-(pyrazine-2-amido)-1,3-thiazol-4-ylacetate
• F2145-0344
• ethyl {2-[(pyrazin-2-ylcarbonyl)amino]-1,3-thiazol-4-yl}acetate
• AKOS003373964
• ethyl {2-[(2-pyrazinylcarbonyl)amino]-1,3-thiazol-4-yl}acetate
• AK-968/37443012
• ethyl 2-[2-(pyrazine-2-carbonylamino)-1,3-thiazol-4-yl]acetate
• 495382-37-1
• STK471869
• ETHYL 2-[2-(PYRAZINE-2-AMIDO)-1,3-THIAZOL-4-YL]ACETATE
• ethyl 2-(2-(pyrazine-2-carboxamido)thiazol-4-yl)acetate

• Inchi： 1S/C12H12N4O3S/c1-2-19-10(17)5-8-7-20-12(15-8)16-11(18)9-6-13-3-4-14-9/h3-4,6-7H,2,5H2,1H3,(H,15,16,18)
• InChI Key： MFIZMMPNKKEBTA-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 292.06301143Da
• Monoisotopic Mass: 292.06301143Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives